1-azabicyclo[2.2.2]oct-3-yl N-(2-fluorophenyl)carbamate

• Molecular Formula: C14H17FN2O2
• Molecular Weight: 264.29 g/mol
• IUPAC Name: 1-azabicyclo[2.2.2]octan-3-yl N-(2-fluorophenyl)carbamate
• InChI: InChI=1S/C14H17FN2O2/c15-11-3-1-2-4-12(11)16-14(18)19-13-9-17-7-5-10(13)6-8-17/h1-4,10,13H,5-9H2,(H,16,18)
• InChI Key: ULHIMEHJZGFPKJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CCC1C(C2)OC(=O)NC3=CC=CC=C3F
• solubility: >39.6 [ug/mL] (The mean of the results at pH 7.4)

Description

1-azabicyclo[2.2.2]oct-3-yl N-(2-fluorophenyl)carbamate is a useful research compound. Its molecular formula is C14H17FN2O2 and its molecular weight is 264.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Quinuclidinol and 2-fluorophenyl isocyanate were used. The reaction solution was evaporated under reduced pressure, and the residual solid was recrystallized from ethyl acetate to afford the title compound (79%) as a white solid: mp 124.0-126.0° C.; FAB LRMS m /z (relatively intensity, %) 265 (MH+, 22), 110 (100).